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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Phenyl-L-phenylalanine. While a specific Safety Data Sheet (SDS) for 2-
Phenyl-L-phenylalanine was not readily available, this document leverages data from the

closely related and structurally similar compound, L-Phenylalanine, to provide a comprehensive

operational and disposal plan.

It is critical to note that this guidance is based on the properties of L-Phenylalanine.

Researchers must consult the specific Safety Data Sheet (SDS) for 2-Phenyl-L-phenylalanine
upon acquisition and adhere to all local, state, and federal regulations.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is the first step in ensuring

its safe handling and disposal. The following table summarizes key quantitative data for L-

Phenylalanine, which can serve as a reference point for 2-Phenyl-L-phenylalanine in the

absence of specific data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15234257?utm_src=pdf-interest
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15234257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C9H11NO2

Molecular Weight 165.19 g/mol

Appearance White crystalline powder

Melting Point 270 - 275 °C (decomposes)[1][2]

Solubility in Water Soluble

pH 5.4 - 6.0 (1% aqueous solution)

Disposal Procedures
The recommended disposal procedures for 2-Phenyl-L-phenylalanine, based on the handling

of similar non-hazardous, solid organic compounds, are outlined below. This step-by-step

process is designed to minimize risk and ensure compliance with standard laboratory safety

protocols.

Experimental Protocol for Disposal
Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn, including safety glasses, gloves, and a lab coat.

Collection of Waste:

Collect surplus and non-recyclable 2-Phenyl-L-phenylalanine in a designated, clearly

labeled, and suitable sealed container for disposal.[2]

For spills, sweep up the solid material and place it into the designated waste container.[2]

Avoid generating dust.

Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Licensed Disposal Company: Arrange for the disposal of the chemical waste through a

licensed and qualified professional waste disposal service.[2] Do not dispose of this material

down the drain.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/s-2-amino-3-3-diphenylpropanoic-acid.html
https://isotope.com/product/attachment/DLM-2984-0.5/SDS%20-%20DLM-2984.pdf
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://www.benchchem.com/product/b15234257?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-2984-0.5/SDS%20-%20DLM-2984.pdf
https://isotope.com/product/attachment/DLM-2984-0.5/SDS%20-%20DLM-2984.pdf
https://isotope.com/product/attachment/DLM-2984-0.5/SDS%20-%20DLM-2984.pdf
https://isotope.com/product/attachment/DLM-2984-0.5/SDS%20-%20DLM-2984.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15234257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Dispose of contaminated gloves and other disposable materials in

accordance with applicable laws and good laboratory practices.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Phenyl-L-phenylalanine.
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Start: Have 2-Phenyl-L-phenylalanine for Disposal

Assess Hazards
(Consult SDS)

Wear Appropriate PPE
(Safety Glasses, Gloves, Lab Coat)

Is there a spill?

Sweep up solid material
Avoid generating dust

Yes

Collect surplus in a
sealed, labeled container

No

Store waste in a cool, dry,
well-ventilated area

Contact Licensed Waste
Disposal Service

Maintain Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for 2-Phenyl-L-phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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